Cas no 90663-31-3 (4-Amino-3-fluoro-N-methylbenzamide)

• Product Name: 4-Amino-3-fluoro-N-methylbenzamide
• CAS No: 90663-31-3
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD14582889
• CID: 4303654
• PubChem ID: 13249910
• Update Time: 2025-11-02

4-Amino-3-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-3-fluoro-N-methyl-
• 4-amino-3-fluoro-N-methylbenzamide
• CS-0210115
• WZBSQFIZISUXHQ-UHFFFAOYSA-N
• DB-128813
• 90663-31-3
• A1-22948
• AS-44873
• MFCD14582889
• SCHEMBL355600
• EN300-871484
• AB8036
• AKOS011971483
• 867-240-3
• QDA66331
• 4-Amino-3-fluoro-N-methylbenzamide

• MDL： MFCD14582889
• Inchi： 1S/C8H9FN2O/c1-11-8(12)5-2-3-7(10)6(9)4-5/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： WZBSQFIZISUXHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(NC)=O)=C1)N

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3-fluoro-N-methylbenzamide

4-Amino-3-fluoro-N-methylbenzamide (CAS No. 90663-31-3): A Comprehensive Overview

4-Amino-3-fluoro-N-methylbenzamide (CAS No. 90663-31-3) is a fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research. This specialty chemical, also known as 3-fluoro-4-amino-N-methylbenzamide, features a unique molecular structure combining an amino group, fluorine atom, and methylated amide functionality on a benzene ring. Its molecular formula C8H9FN2O and molecular weight of 168.17 g/mol make it an interesting building block for various synthetic applications.

The compound's physicochemical properties include a white to off-white crystalline appearance with moderate solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO). Researchers particularly value its fluorine substitution pattern, which influences both electronic properties and metabolic stability when incorporated into larger molecular frameworks. The presence of both electron-donating amino group and electron-withdrawing fluorine creates interesting electronic effects that are being explored in material science applications.

In pharmaceutical development, 4-Amino-3-fluoro-N-methylbenzamide serves as a key intermediate for kinase inhibitor synthesis, a hot topic in cancer research. Recent studies (2023-2024) have investigated its potential in designing selective protein kinase modulators, addressing a major search trend in medicinal chemistry. The compound's structural features allow for hydrogen bonding interactions and hydrophobic contacts with biological targets, making it valuable for structure-activity relationship (SAR) studies.

The agrochemical industry has shown growing interest in fluoro-substituted benzamide derivatives like 90663-31-3 for developing novel plant protection agents. With increasing global focus on sustainable agriculture (a top-searched term in 2024), researchers are examining how such compounds might contribute to low-residue crop protection solutions. The fluorine atom's presence often enhances bioavailability and environmental persistence, though recent studies aim to balance efficacy with ecological safety.

From a synthetic chemistry perspective, 4-Amino-3-fluoro-N-methylbenzamide preparation typically involves multi-step processes starting from commercially available 3-fluorobenzoic acid derivatives. Modern green chemistry approaches (another trending search term) are being applied to optimize its production, focusing on atom economy and reduced waste generation. Recent patents (2023) describe improved catalytic methods for introducing the methylamide functionality with higher yields and purity.

The global market for fluorinated benzamide compounds like CAS 90663-31-3 has shown steady growth (CAGR 5.8% from 2020-2024), driven by pharmaceutical R&D demand. Analytical characterization techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy are crucial for quality control, addressing another common search query about compound verification methods. Storage typically recommends 2-8°C under inert atmosphere to maintain stability.

Emerging applications in materials science explore 90663-31-3 as a monomer for specialty polymers. Its hydrogen bonding capacity and aromatic stacking potential make it interesting for designing self-assembling materials—a trending research area. Computational chemistry studies (2024) model its electronic properties to predict behavior in novel material matrices, combining two popular search topics: computational prediction and advanced materials design.

Safety assessments indicate 4-Amino-3-fluoro-N-methylbenzamide requires standard laboratory precautions. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended—a frequently searched safety concern. Environmental fate studies show moderate biodegradability, with ongoing research into green degradation methods aligning with circular economy principles gaining traction in 2024.

The compound's regulatory status varies by region, with most jurisdictions requiring standard chemical safety documentation. Quality benchmarks typically specify ≥98% purity for research applications, with residual solvent limits and heavy metal content being common quality control points—addressing frequent purchaser inquiries. Custom synthesis services increasingly offer isotope-labeled versions (13C, 15N) for metabolic studies.

Future research directions for CAS 90663-31-3 include exploring its photophysical properties for sensor applications and further optimization as a pharmacophore fragment in drug discovery. The compound continues to attract attention in fragment-based drug design (FBDD) approaches—a growing field with increasing publication and search volume. Its balanced lipophilicity (LogP ~1.2) and molecular weight make it particularly valuable in these applications.